Cas no 2034248-74-1 ((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(3-(trifluoromethoxy)phenyl)methanone)

• Product Name: (3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(3-(trifluoromethoxy)phenyl)methanone
• CAS No: 2034248-74-1
• MF: C₁₈H₁₇F₄N₃O₃
• MW: 399.339498281479
• CID: 6546512
• PubChem ID: 121017732
• Update Time: 2025-05-21

(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(3-(trifluoromethoxy)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 2034248-74-1
• AKOS026690825
• (3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(3-(trifluoromethoxy)phenyl)methanone
• F6478-3798
• [3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]-[3-(trifluoromethoxy)phenyl]methanone
• 4-ethyl-5-fluoro-6-({1-[3-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl}oxy)pyrimidine
• (3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(3-(trifluoromethoxy)phenyl)methanone

• Inchi： 1S/C18H17F4N3O3/c1-2-14-15(19)16(24-10-23-14)27-13-6-7-25(9-13)17(26)11-4-3-5-12(8-11)28-18(20,21)22/h3-5,8,10,13H,2,6-7,9H2,1H3
• InChI Key： UOXRJTCIMDSVFM-UHFFFAOYSA-N
• SMILES： FC1=C(CC)N=CN=C1OC1CN(C(C2C=CC=C(C=2)OC(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 399.12060406g/mol
• Monoisotopic Mass: 399.12060406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.6Ų

Additional information on (3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(3-(trifluoromethoxy)phenyl)methanone

Compound CAS No 2034248-74-1: A Comprehensive Overview

The compound with CAS number 2034248-74-1, known as (3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(3-(trifluoromethoxy)phenyl)methanone, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique structural features and promising applications in drug design and development.

The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered saturated ring containing one nitrogen atom. The pyrrolidine group is further substituted with a pyrimidine moiety at the 3-position. Pyrimidines are heterocyclic aromatic compounds that are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their compatibility with various biological systems.

One of the key features of this compound is the presence of a trifluoromethoxy group attached to the phenyl ring. The trifluoromethoxy group is a strong electron-withdrawing substituent, which can significantly influence the electronic properties of the molecule. This substitution pattern enhances the compound's stability and bioavailability, making it an attractive candidate for drug delivery systems.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways, particularly those involved in inflammation and neurodegenerative diseases. The pyrimidine ring, with its ethyl and fluoro substituents, contributes to the molecule's ability to interact with various protein targets, such as kinases and receptors.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. The synthesis pathway requires precise control over reaction conditions to ensure high yield and purity of the final product.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicity. Initial studies suggest that it exhibits low toxicity to aquatic organisms, which is a positive attribute for its potential use in pharmaceutical applications.

Looking ahead, researchers are exploring the possibility of modifying this compound's structure to enhance its pharmacokinetic properties further. For instance, introducing additional functional groups or altering the substituents on the pyrimidine ring could improve its solubility and absorption rate in vivo.

In conclusion, CAS No 2034248-74-1 represents a promising molecule with diverse applications in drug discovery and development. Its unique structural features and favorable biological properties make it a valuable asset for scientists working in the field of medicinal chemistry.